molecular formula C18H15F3N4O2S B2614084 N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-(trifluoromethyl)benzenesulfonamide CAS No. 1171212-77-3

N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-(trifluoromethyl)benzenesulfonamide

Cat. No. B2614084
CAS RN: 1171212-77-3
M. Wt: 408.4
InChI Key: TUFWTTVYJOFLFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H15F3N4O2S and its molecular weight is 408.4. The purity is usually 95%.
BenchChem offers high-quality N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-(trifluoromethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-(trifluoromethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Diversity

Research has led to the synthesis of derivatives and complexes based on sulfonamide frameworks, showing structural diversity and potential applications in luminescence and antibacterial properties. For instance, Feng et al. (2021) synthesized modified 4-amino-N-(5-methyl-1,2-sulfathiazole-3-yl) benzenesulfonamide acid and constructed new d10 metal complexes. These complexes exhibited photoluminescence and antibacterial properties, highlighting the potential of sulfonamide derivatives in developing new materials with specific functional properties (Feng et al., 2021).

Anticancer Activity

Novel sulfonamide derivatives have been synthesized and evaluated for their anticancer activity. Żołnowska et al. (2016) reported on the synthesis of novel 5-substituted 2-(arylmethylthio)-4-chloro-N-(5-aryl-1,2,4-triazin-3-yl) benzenesulfonamide derivatives, demonstrating cytotoxic activity against human cancer cell lines. This study revealed that certain derivatives significantly inhibited cell proliferation, indicating the potential of sulfonamide derivatives as anticancer agents (Żołnowska et al., 2016).

Antibacterial and Antimicrobial Properties

Research has also focused on the antibacterial and antimicrobial properties of sulfonamide derivatives. For example, studies on novel ureido benzenesulfonamides incorporating 1,3,5-triazine moieties as carbonic anhydrase IX inhibitors have shown significant potential for medicinal applications, including their antibacterial and antimicrobial properties (Lolak et al., 2019).

Antitumor Evaluation and Molecular Modeling

Further studies include the synthesis and antitumor evaluation of novel benzenesulfonamide derivatives. Tomorowicz et al. (2020) synthesized a series of novel compounds and evaluated their cytotoxic activity against colon, breast, and cervical cancer cell lines, with some compounds showing significant activity. This research also included molecular modeling and QSAR studies to better understand the mechanism of action of these compounds (Tomorowicz et al., 2020).

properties

IUPAC Name

N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]-2-(trifluoromethyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15F3N4O2S/c1-12-6-11-17(24-23-12)22-13-7-9-14(10-8-13)25-28(26,27)16-5-3-2-4-15(16)18(19,20)21/h2-11,25H,1H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TUFWTTVYJOFLFG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(C=C1)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15F3N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

408.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-(trifluoromethyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.